Cas no 62518-22-3 (Cyclopentaneheptanoic acid,2-[3-(3-ethylcyclopentyl)-3-hydroxypropyl]-3-hydroxy-5-oxo-)

• Product Name: Cyclopentaneheptanoic acid,2-[3-(3-ethylcyclopentyl)-3-hydroxypropyl]-3-hydroxy-5-oxo-
• CAS No: 62518-22-3
• MF: C₂₂H₃₈O₅
• MW: 382.53412771225
• CID: 441861
• Update Time: 2024-01-29

Cyclopentaneheptanoic acid,2-[3-(3-ethylcyclopentyl)-3-hydroxypropyl]-3-hydroxy-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneheptanoic acid,2-[3-(3-ethylcyclopentyl)-3-hydroxypropyl]-3-hydroxy-5-oxo-
• Cyclopentaneheptanoic acid, 2-[3-(3-ethylcyclopentyl)-3-hydroxypropyl]-3-hydroxy-5-oxo-

• Inchi： 1S/C22H38O5/c1-2-15-9-10-16(13-15)19(23)12-11-18-17(20(24)14-21(18)25)7-5-3-4-6-8-22(26)27/h15-19,21,23,25H,2-14H2,1H3,(H,26,27)
• InChI Key： LDVCFISTRGPWNH-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(O)=O)C(=O)CC(O)C1CCC(C1CCC(CC)C1)O

Computed Properties

• Exact Mass: 382.27204

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 570.1±35.0 °C(Predicted)
• PSA: 94.83
• pka: 4.77±0.10(Predicted)